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Compound of Interest

Compound Name:
1-(2-Hydroxy-5-

iodophenyl)ethanone

CAS No.: 7191-41-5

Cat. No.: B1416762

Get Quote

Executive Summary
1-(2-Hydroxy-5-iodophenyl)ethanone (CAS: 7191-41-5), also known as 5'-Iodo-2'-

hydroxyacetophenone, is a high-value halogenated aromatic building block.[1][2] Its structural

duality—combining a nucleophilic phenolic hydroxyl group with an electrophilic aryl iodide—

makes it a critical scaffold in the synthesis of bioactive chalcones, flavones, and

pharmacophores via Suzuki-Miyaura or Sonogashira cross-coupling reactions.[1]

However, this utility comes with a complex hazard profile. Beyond standard irritation, this

compound presents risks associated with phenolic absorption (systemic toxicity) and aryl-iodide

instability (photolytic deiodination).[1] This guide provides a self-validating safety framework for

researchers handling this substance in drug discovery environments.

Part 1: Chemical Profile & Physicochemical
Dynamics[1]
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To handle this compound safely, one must understand the molecular forces at play. The safety

parameters below are dictated by the Intramolecular Hydrogen Bond (IMHB) between the

phenolic proton and the acetyl carbonyl oxygen.

Table 1: Physicochemical Safety Data
Property Specification Safety Implication

Molecular Weight 262.04 g/mol

Heavy atom effect (Iodine)

increases density; particulates

settle quickly but adhere to

surfaces.[1]

Physical State
Solid (Yellow/Brown

crystalline)

Dust generation is a primary

inhalation risk.[1]

Melting Point ~80–90°C (Estimated)*

Note:[1] While higher than the

non-iodinated parent,

impurities can lower this,

leading to "oiling out" on skin

contact.

Solubility DMSO, DCM, Ethyl Acetate

High skin permeability when

dissolved in organic carriers

(carrier-solvent effect).[1]

Stability Light & Heat Sensitive

The C–I bond is the "weak link"

(

).[1] Photolysis releases free

iodine (

).

pKa ~10.5 (Phenolic)

Forms salts with strong bases;

incompatibility with oxidizers.

[1]

*Melting point estimation based on structural analogues; pure 2'-hydroxyacetophenone is a

liquid/low-melt solid, but para-iodination typically increases lattice energy.[1]
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Part 2: Comprehensive Hazard Assessment[1]
The "Silent" Hazards (Beyond GHS)
While the Global Harmonized System (GHS) classifies this as an Irritant (H315, H319, H335)

and Harmful if Swallowed (H302), experienced chemists must recognize two latent threats:[1]

Phenolic Absorption Mechanism: The 2-hydroxyl group imparts phenolic character. Unlike

simple irritants, phenols can anesthetize nerve endings upon contact, causing a delay in pain

perception. This allows the chemical to penetrate the dermis and enter the bloodstream

before the victim realizes they have been exposed.

Photolytic Deiodination: Exposure to ambient UV light degrades the compound, liberating

free iodine (

) and radical species. If a container stored in light turns violet/brown, it indicates
decomposition. The liberated iodine is corrosive and a sensitizer.

GHS Classification Summary[3]
H302: Harmful if swallowed.[3][4][5]

H315: Causes skin irritation.[3][6]

H319: Causes serious eye irritation.[3][6]

H335: May cause respiratory irritation.[5]

Part 3: Engineering Controls & PPE (Defense in
Depth)
The following decision matrix outlines the required protection levels based on the operation

scale.
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Operation Assessment

Scale of Handling

< 100 mg (Weighing) > 100 mg or Synthesis

Static-Dissipative Balance Enclosure
+ N95 Mask (Min)

Fume Hood (Face Velocity > 100 fpm)
+ Double Nitrile Gloves

Specific Hazard Check

Using DMSO/DCM?

REQUIRED: Silver Shield / Laminate Gloves
(Nitrile is permeable to DMSO/DCM)

Yes

Standard Nitrile (4 mil) Sufficient

No

Click to download full resolution via product page

Figure 1: Safety Decision Matrix for selecting Engineering Controls and PPE based on scale

and solvent involvement.
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Part 4: Operational Protocols
Storage and Stability[9]

Temperature: Store at 2–8°C.

Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent oxidative coupling.

Light: Amber vials are mandatory. Wrap clear glassware in aluminum foil during reactions.

Protocol: Safe Weighing & Solubilization
Objective: Prevent dust inhalation and cross-contamination during preparation.

Static Control: The crystalline solid is prone to static charge. Use an ionizing bar or anti-static

gun before weighing.

Transfer: Never weigh directly onto the balance pan. Use a weighing boat or a tared vial.

Solubilization:

Add the solvent (e.g., DMSO) to the solid, not vice versa, to minimize dust displacement.

Visual Check: The solution should be clear light yellow. A dark brown/violet color indicates

iodine release; if observed, treat the solution as a corrosive halogen mixture.

Protocol: Cross-Coupling Reaction Setup (Suzuki-
Miyaura)
Context: Using 1-(2-Hydroxy-5-iodophenyl)ethanone as an electrophile.[1]

Degassing: The C–I bond is susceptible to homolytic cleavage by oxygen. Solvents must be

degassed (sparged with Argon for 15 mins) before adding the catalyst.

Base Addition: When adding bases (e.g.,

), expect an exotherm. The phenolic proton will be deprotonated first (

).
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Temperature Control: Do not exceed 80°C unless necessary. Higher temperatures accelerate

deiodination side-reactions.[1]

Part 5: Emergency Response & Decontamination[1]
Because this compound contains a phenolic moiety, water alone is insufficient for skin

decontamination due to the compound's lipophilicity.

Skin Exposure (The PEG Protocol)
Trustworthiness Check: Every lab handling this compound must have a "Phenol Response Kit"

available.

Immediate Action: Do not wipe the skin (this spreads the chemical).[5]

Primary Wash: Flush with Polyethylene Glycol 300 or 400 (PEG) for 15 minutes. PEG

solubilizes the phenol/iodide complex more effectively than water.

Secondary Wash: Rinse with copious amounts of water only after the PEG wash.

Medical Attention: Seek evaluation for potential systemic absorption.

Spill Cleanup[1][5]
Solid Spill: Do not dry sweep. Cover with wet sand or a dust suppressant, then scoop into a

hazardous waste container.

Solution Spill: Absorb with vermiculite. If the spill is dark (iodine release), treat the area with

a reducing agent (10% Sodium Thiosulfate solution) until the color fades from brown to

colorless, indicating neutralization of free iodine.

Part 6: Waste Management
Disposal must follow a segregated stream logic to prevent incompatible reactions in the waste

drum.
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Reaction Waste Quench Active Iodine
(Add Na2S2O3)

Contains Heavy Metals?
(Pd Catalyst)

Halogenated Organic Waste
(High BTU)No (Raw Material)

Heavy Metal Waste Stream
(Segregated)

Yes (Catalyzed)

Click to download full resolution via product page

Figure 2: Waste segregation logic. Note that iodinated organics must often be separated from

general non-halogenated solvents to comply with incineration regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1416762/docs#technical-guide-safety-handling-of-1-
2-hydroxy-5-iodophenyl-ethanone-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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